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Compound of Interest

Compound Name:
5-Bromo-2,3-difluorobenzene

methanol

Cat. No.: B13021340

Get Quote

A Note on Chemical Identification: The provided CAS number 887585-71-9 does not

correspond to a publicly documented chemical substance. However, the context of the query

strongly suggests an interest in the well-documented BRAF inhibitor, Dabrafenib. This guide

will focus on Dabrafenib, also known as GSK2118436, which is a key therapeutic agent in

cancer research and treatment. The CAS number for Dabrafenib free base is 1195765-45-7,

and for its mesylate salt, it is 1195768-06-9.

This technical guide is intended for researchers, scientists, and drug development

professionals, providing a comprehensive overview of the chemical and physical properties of

Dabrafenib, along with its mechanism of action and practical considerations for its use in a

laboratory setting.

Compound Identification and Structure
Dabrafenib is a potent and selective inhibitor of the RAF kinases, which are crucial components

of the MAPK/ERK signaling pathway.[1][2] Its chemical structure is designed for oral
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bioavailability and targeted action against specific mutations in the BRAF gene, most notably

the V600E mutation.[1][3]

IUPAC Name: N-{3-[5-(2-Amino-4-pyrimidinyl)-2-(1,1-dimethylethyl)-1,3-thiazol-4-yl]-2-

fluorophenyl}-2,6-difluorobenzenesulfonamide[1]

Synonyms: GSK2118436, Tafinlar[1]

Molecular Formula: C23H20F3N5O2S2[1][4]

Molecular Weight: 519.56 g/mol [1][2][4][5]

The following diagram illustrates the two-dimensional chemical structure of Dabrafenib.
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Caption: 2D Structure of Dabrafenib.

Physicochemical Properties
The physicochemical properties of a compound are critical for its handling, formulation, and

pharmacokinetic profile. Dabrafenib is a solid powder at room temperature.[1]
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Property Value Source

Appearance Solid powder [1]

Purity (typical) >98% or >99% by HPLC [2][4]

Solubility

Soluble in DMSO (e.g., at 30

mg/mL).[2][4] Soluble in

ethanol at 1 mg/mL with slight

warming.[2][4]

[1][2][4]

Storage (Powder)

Stable for months at room

temperature, or for up to 3

years at -20°C.[1][2][4]

[1][2][4]

Storage (In Solution)

Store at -20°C and use within

3 months to prevent loss of

potency. It is recommended to

aliquot to avoid multiple

freeze-thaw cycles.[2][4]

[2][4]

Expert Insight: The solubility of Dabrafenib in DMSO is a key practical detail for in vitro studies.

When preparing stock solutions, it is crucial to use anhydrous DMSO to prevent moisture

contamination, which can reduce solubility.[5] For cellular assays, the final concentration of

DMSO should be kept low (typically <0.1%) to avoid off-target effects.

Mechanism of Action and Biological Activity
Dabrafenib is a highly selective ATP-competitive inhibitor of RAF kinases.[3] Its primary targets

are the mutated forms of the BRAF protein, particularly BRAF V600E.[2][3][4][5]

The mitogen-activated protein kinase (MAPK) signaling pathway is a critical regulator of cell

growth, proliferation, and survival. In many cancers, particularly melanoma, mutations in the

BRAF gene lead to constitutive activation of this pathway, driving uncontrolled cell division.

Dabrafenib's mechanism of action involves binding to the ATP-binding site of the mutated

BRAF kinase, thereby inhibiting its activity and downstream signaling. This leads to the

inhibition of MEK and ERK phosphorylation, ultimately resulting in the suppression of tumor cell

proliferation and induction of apoptosis.[3]
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The following diagram illustrates the simplified MAPK/ERK signaling pathway and the point of

inhibition by Dabrafenib.
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Caption: Simplified MAPK/ERK signaling pathway and Dabrafenib's point of inhibition.

In Vitro Activity: Dabrafenib demonstrates potent inhibitory activity against various BRAF

mutants in cell-free assays, with IC50 values in the low nanomolar range.
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Target IC50 (nM) Source

BRAF V600E 0.6 - 0.7 [2][5]

BRAF V600K 0.5 [2][4]

Wild-type BRAF 3.2 - 5.2 [2][4][5]

c-RAF 5.0 - 6.3 [2][4][5]

Expert Insight: The selectivity of Dabrafenib for mutant BRAF over the wild-type form is a key

aspect of its therapeutic window. This selectivity helps to minimize off-target effects in cells that

do not carry the BRAF mutation. However, it is important to note that Dabrafenib can also

inhibit other kinases at higher concentrations.[3]

Experimental Protocols: Preparation of Dabrafenib
Stock Solution
Accurate and consistent preparation of stock solutions is fundamental for reproducible

experimental results. The following is a standard protocol for preparing a 10 mM Dabrafenib

stock solution in DMSO.

Materials:

Dabrafenib powder (lyophilized)[2][4]

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Calculate the required mass of Dabrafenib: For a 10 mM stock solution, the required mass

can be calculated using the formula: Mass (mg) = Molarity (M) x Volume (L) x Molecular

Weight ( g/mol ). For example, to prepare 1 mL of a 10 mM stock solution:
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Mass = 0.010 mol/L * 0.001 L * 519.56 g/mol = 0.0051956 g = 5.2 mg

Weigh the Dabrafenib powder: Carefully weigh the calculated amount of Dabrafenib powder

in a sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the tube. For the example

above, add 1 mL of DMSO.

Dissolve the powder: Vortex the tube until the powder is completely dissolved. Gentle

warming in a water bath may be used to aid dissolution.[2][4]

Aliquot and store: Aliquot the stock solution into smaller volumes in sterile tubes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for up to 3 months.[2][4]

The following workflow diagram outlines the process for preparing a Dabrafenib stock solution.
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Caption: Workflow for preparing a Dabrafenib stock solution.

Conclusion
Dabrafenib is a cornerstone in the targeted therapy of BRAF-mutated cancers. A thorough

understanding of its chemical and physical properties is essential for its effective and safe use

in research and drug development. This guide provides a foundational overview to aid

scientists in their work with this important compound. It is always recommended to consult the

specific product datasheet and relevant safety data sheets (SDS) for the most up-to-date and

detailed information.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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